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Compound of Interest

Compound Name: Diglycolic acid-d4

Cat. No.: B15088418

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals working with Diglycolic acid-d4. Adherence to these
procedures is critical for ensuring personal safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

Diglycolic acid-d4 is classified as a substance that can cause skin and serious eye irritation,
may cause respiratory irritation, and is harmful if swallowed[1][2]. Therefore, stringent
adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber) inspected before use.

[3]4]

To prevent skin contact, as the
substance causes skin
irritation.[1][2]

Eye and Face Protection

Safety glasses with side-
shields, chemical safety

goggles, or a face shield.[1][2]

To protect against splashes
and dust, as the substance

causes serious eye irritation.[1]

[2]

Skin and Body Protection

Laboratory coat and
appropriate protective clothing

to prevent skin exposure.[1][5]

To provide a barrier against
accidental contamination of

personal clothing.

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 or N100) to be used
in a well-ventilated area or
under a chemical fume hood,
especially when handling the
powder form.[2][5][6]

To avoid inhalation of dust,
which may cause respiratory
tract irritation.[1][2]

Operational Plan: Step-by-Step Handling
Procedures

1.

Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[5]

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize exposure
to dust and vapors.[2][5]

Before handling, wash hands thoroughly. Avoid eating, drinking, or smoking in the laboratory
area.[1][4]

. Handling the Compound:
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» Wear all required PPE as specified in the table above.

e Avoid direct contact with the skin, eyes, and clothing.[4][7]
e Minimize the creation of dust when handling the solid form.
o Keep the container tightly closed when not in use.[1][7]

3. Storage:

» Store Diglycolic acid-d4 at room temperature in a dry, well-ventilated place, away from light
and moisture.[1][2]

o Keep the container tightly sealed.[1][7]

o Store away from incompatible materials such as strong oxidizing agents, bases, and
reducing agents.[1]

Emergency Procedures

In Case of Exposure:
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Exposure Route Immediate Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[2][8]

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) )
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[2][9]

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation ) ) s o
breathing, give artificial respiration. Seek
immediate medical attention.[2][9]
Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse the
Ingestion

mouth with water. Seek immediate medical
attention.[2][9]

In Case of a Spill:
e Evacuate the area and ensure adequate ventilation.[3]
o Wear appropriate PPE, including respiratory protection.

o For small spills, carefully sweep or scoop up the solid material and place it into a suitable,
labeled container for disposal. Avoid generating dust.[5]

» Clean the spill area with a damp cloth or paper towels, and place the cleaning materials in
the hazardous waste container.

o Prevent the spilled material from entering drains or waterways.[1][3]

Disposal Plan
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All Diglycolic acid-d4 waste, including contaminated materials like gloves and empty
containers, must be treated as chemical waste.

Step-by-Step Disposal Protocol:
e Segregation: Do not mix Diglycolic acid-d4 waste with other waste streams.[10]

o Containerization: Place all waste in a clearly labeled, sealed, and leak-proof container. The
label should include "Hazardous Waste" and the full chemical name, "Diglycolic acid-d4".
[10]

o Storage of Waste: Store the waste container in a designated, secure, and well-ventilated
area, away from incompatible materials.[10]

» Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's certified hazardous waste management service.[5][10]

Workflow for Safe Handling of Diglycolic Acid-d4
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Safe Handling Workflow for Diglycolic Acid-d4

Preparation

(Venfy availability of eyewash station and safety shower)

i

(Dcn appropriate PPE (Gloves, Goggles, Lab Coat, Resplratnra

Ensure proper ventilation (Fume Hood)

Spill Event Exposure Event

Handling
Y

(Handle Diglycolic acid-d4, avoiding dust generation

Contain spill and clean up with appropriate PPE Administer First Aid (Flush skin/eyes, move to fresh air)
i Disposal
Y v
(Store in a cool, dry, well-ventilated area in a sealed conla\ne) (Co\lecl waste in a labeled, sealed containe) Seek Immediate Medical Attention

Store waste in a designated area

(Dispuse of via certified hazardous waste service)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15088418?utm_src=pdf-custom-synthesis
https://isotope.com/product/attachment/DLM-9068-PK/SDS%20-%20DLM-9068_V.2.1.pdf
https://cdnisotopes.com/media/catalog/product/d/-/d-5756_2.pdf
https://www.valsynthese.ch/files/MSDS/2025/Carboxylic_Acid_Derivatives/MSDS%20Diglycolic%20acid_V1_en.pdf
https://datasheets.scbt.com/sc-227932.pdf
https://www.fishersci.com/store/msds?partNumber=AC162261000&productDescription=DIGLYCOLIC+ACID%2C+98%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23758~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2016:22:55~~Diglycolic%20acid~~
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Thiodiglycolic.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Glycochenodeoxycholic_acid_d4.pdf
https://www.benchchem.com/product/b15088418#personal-protective-equipment-for-handling-diglycolic-acid-d4
https://www.benchchem.com/product/b15088418#personal-protective-equipment-for-handling-diglycolic-acid-d4
https://www.benchchem.com/product/b15088418#personal-protective-equipment-for-handling-diglycolic-acid-d4
https://www.benchchem.com/product/b15088418#personal-protective-equipment-for-handling-diglycolic-acid-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15088418?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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